Cas no 1338812-41-1 (trans-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate)

Trans-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate is a sterically hindered cyclobutyl derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a hydroxyl functional group. Its rigid, tetrasubstituted cyclobutane ring enhances stability, making it valuable in synthetic organic chemistry, particularly for peptide and medicinal chemistry applications. The Boc group offers selective deprotection under mild acidic conditions, while the hydroxyl moiety provides a versatile handle for further functionalization. The compound’s high steric hindrance minimizes unwanted side reactions, improving selectivity in complex syntheses. Its well-defined structure and reactivity profile make it a useful intermediate for constructing constrained scaffolds in drug discovery and materials science.
trans-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate structure
1338812-41-1 structure
Product Name:trans-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate
CAS No:1338812-41-1
MF:C13H25NO3
MW:243.342504262924
MDL:MFCD20923769
CID:3163426
PubChem ID:56648315
Update Time:2025-05-23

trans-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

    • trans-tert-Butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate
    • CIS-TERT-BUTYL 3-HYDROXY-2,2,4,4-(TETRAMETHYL)CYCLOBUTYLCARBAMATE
    • tert-Butyl (trans-3-hydroxy-2,2,4,4-tetramethylcyclobutyl)carbamate
    • tert-butyl N-(3-hydroxy-2,2,4,4-tetramethylcyclobutyl)carbamate
    • WT939
    • PB11479
    • PB14039
    • AK172327
    • trans-(Boc-Amino)-3-hydroxy-2,2,4,4-(t
    • AKOS025290184
    • 1363381-85-4
    • MFCD20923769
    • SY098319
    • cis-3-(Boc-amino)-2,2,4,4-tetramethylcyclobutanol
    • 1338812-41-1
    • SCHEMBL18365029
    • AKOS025403537
    • carbamic acid, N-(trans-3-hydroxy-2,2,4,4-tetramethylcyclobutyl)-, 1,1-dimethylethyl ester
    • CS-0049650
    • EN300-6763788
    • SY099910
    • TERT-BUTYL N-[(1S,3S)-3-HYDROXY-2,2,4,4-TETRAMETHYLCYCLOBUTYL]CARBAMATE
    • cis-t-Butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate
    • trans-tert-Butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate, 95%
    • DTXSID401124140
    • trans-3-(Boc-amino)-2,2,4,4-tetramethylcyclobutanol
    • MFCD22566259
    • CIS-TERT-BUTYL3-HYDROXY-2,2,4,4-(TETRAMETHYL)CYCLOBUTYLCARBAMATE
    • Carbamic acid, N-(cis-3-hydroxy-2,2,4,4-tetramethylcyclobutyl)-, 1,1-dimethylethyl ester
    • AS-72231
    • AS-51711
    • P13348
    • P12875
    • 1427460-14-7
    • TERT-BUTYL N-[(1R,3R)-3-HYDROXY-2,2,4,4-TETRAMETHYLCYCLOBUTYL]CARBAMATE
    • SCHEMBL23129070
    • cis-1-Boc-3-hydroxy-2,2,4,4-(tetramethyl)cyclobutane
    • cis-Tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate?1338812-41-1
    • 1,1-dimethylethyl N-(cis-3-hydroxy-2,2,4,4-tetramethylcyclobutyl)carbamate
    • AC-37148
    • SCHEMBL22556977
    • trans-(Boc-Amino)-3-hydroxy-2,2,4,4-(tetramethyl)cyclobutane
    • trans-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate
    • MDL: MFCD20923769
    • Inchi: 1S/C13H25NO3/c1-11(2,3)17-10(16)14-8-12(4,5)9(15)13(8,6)7/h8-9,15H,1-7H3,(H,14,16)
    • InChI Key: BRCDKHQTJYOCIF-UHFFFAOYSA-N
    • SMILES: OC1C(C)(C)C(C1(C)C)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 243.18344366g/mol
  • Monoisotopic Mass: 243.18344366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6
  • XLogP3: 2.5

trans-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate Pricemore >>

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